Cas no 1251565-75-9 (4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide)

• Product Name: 4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide
• CAS No: 1251565-75-9
• MF: C₂₁H₁₈F₂N₂O₂S
• MW: 400.441630840302
• CID: 6323045
• PubChem ID: 52417334
• Update Time: 2025-06-09

4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide
• 1251565-75-9
• 4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(2,6-difluorobenzyl)benzamide
• 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-[(2,6-difluorophenyl)methyl]benzamide
• SR-01000926685
• CHEMBL5005236
• SR-01000926685-1
• AKOS024530120
• F6041-0403

• Inchi： 1S/C21H18F2N2O2S/c22-17-2-1-3-18(23)16(17)10-24-21(26)14-6-8-15(9-7-14)27-11-20-25-19(12-28-20)13-4-5-13/h1-3,6-9,12-13H,4-5,10-11H2,(H,24,26)
• InChI Key： MVLYEANDDSQJHM-UHFFFAOYSA-N
• SMILES： S1C(COC2C=CC(C(NCC3C(=CC=CC=3F)F)=O)=CC=2)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 400.10570532g/mol
• Monoisotopic Mass: 400.10570532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide

Introduction to 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide (CAS No. 1251565-75-9)

4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide (CAS No. 1251565-75-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a cyclopropyl group, a thiazole ring, and a difluorophenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide have been driven by its promising pharmacological properties. Recent research has highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a valuable candidate for drug development. This compound has been evaluated in various preclinical studies to assess its efficacy and safety profile.

In the context of enzyme inhibition, 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide has shown significant activity against key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit the activity of kinases, which are crucial enzymes in signal transduction pathways. This inhibition can lead to the modulation of cellular processes such as proliferation, apoptosis, and inflammation. The selective inhibition of these enzymes makes 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide a promising candidate for the treatment of diseases characterized by aberrant kinase activity.

Beyond its enzymatic targets, 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide has also been investigated for its receptor-binding properties. Research has shown that this compound can interact with specific receptors involved in neurotransmission and hormonal signaling. For example, it has been found to bind to G-protein coupled receptors (GPCRs), which are important targets for the development of drugs treating neurological disorders and metabolic diseases. The ability of 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide to modulate receptor activity suggests its potential therapeutic applications in these areas.

The pharmacokinetic properties of 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration and low toxicity. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant adverse reactions.

In addition to its pharmacological properties, the chemical stability and synthetic accessibility of 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide are important considerations for drug development. The compound can be synthesized using well-established chemical methods, which facilitates large-scale production for clinical trials and commercialization. Its stability under various conditions ensures that it remains effective during storage and administration.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in treating certain diseases. These trials are designed to provide comprehensive data on the compound's performance in human subjects and to identify any potential side effects or interactions with other medications.

The future prospects for 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide are promising. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic benefits while minimizing side effects. Additionally, efforts are being made to explore new indications for this compound based on its unique mechanism of action.

In conclusion, 4-(4-Cyclopropyl-1,3-thiazol-2-yl)methoxy-N-(2,6-difluorophenyl)methylbenzamide (CAS No. 1251565-75-9) is a highly promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to advance our understanding of this compound's mechanisms and effects, it holds great promise for improving patient outcomes in various medical conditions.